Cas no 27826-43-3 (Benzene,1-(butylthio)-4-nitro-)

Benzene,1-(butylthio)-4-nitro- structure
27826-43-3 structure
Product Name:Benzene,1-(butylthio)-4-nitro-
CAS No:27826-43-3
MF:C10H13NO2S
MW:211.28072142601
CID:251430
PubChem ID:12617397
Update Time:2025-04-19

Benzene,1-(butylthio)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(butylthio)-4-nitro-
    • p-nitrophenyl n-butyl thioether
    • 1-butylsulfanyl-4-nitrobenzene
    • 1-butylthio-4-nitrobenzene
    • 4-nitrophenyl butyl sulfide
    • but-1-yl(4-nitrophenyl)sulfane
    • butyl(4-nitrophenyl)sulfane
    • n-butyl 4-nitrophenyl sulfide
    • 27826-43-3
    • 1-(BUTYLSULFANYL)-4-NITROBENZENE
    • SCHEMBL8973697
    • Inchi: 1S/C10H13NO2S/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h4-7H,2-3,8H2,1H3
    • InChI Key: WHYOJLDOGJLLID-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])CCCC

Computed Properties

  • Exact Mass: 211.06700
  • Monoisotopic Mass: 211.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 71.12000
  • LogP: 4.01020
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